2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide

• Molecular Formula: C20H18N2O6S
• Molecular Weight: 414.4 g/mol
• IUPAC Name: 2-[(5E)-5-[(4-hydroxy-3-methoxyphenyl)methylidene]-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C20H18N2O6S/c1-27-14-6-4-13(5-7-14)21-18(24)11-22-19(25)17(29-20(22)26)10-12-3-8-15(23)16(9-12)28-2/h3-10,23H,11H2,1-2H3,(H,21,24)/b17-10+
• InChI Key: MQKIOWCEBMEPFF-LICLKQGHSA-N
• Isomeric SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)/C(=C\C3=CC(=C(C=C3)O)OC)/SC2=O
• SMILES: COC1=CC=C(C=C1)NC(=O)CN2C(=O)C(=CC3=CC(=C(C=C3)O)OC)SC2=O

Description

2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide, also known as HMTA, is a compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. HMTA is a thiazolidinedione derivative that has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research.

Scientific Research Applications

2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has shown potential applications in medicinal chemistry due to its various pharmacological properties. It has been studied for its anti-inflammatory, anti-cancer, anti-diabetic, and anti-oxidant properties. 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has also been studied for its effects on the central nervous system and its potential as a neuroprotective agent. The compound has shown promising results in various in vitro and in vivo studies, making it a potential candidate for further research in the field of medicinal chemistry.

Mechanism of Action

The mechanism of action of 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide involves its interaction with various molecular targets in the body. 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been shown to activate peroxisome proliferator-activated receptor-gamma (PPAR-γ), a nuclear receptor that regulates glucose and lipid metabolism. This activation leads to the upregulation of insulin sensitivity and the downregulation of inflammatory cytokines. 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins. This inhibition leads to the reduction of inflammation in the body.
Biochemical and Physiological Effects
2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation, regulate glucose and lipid metabolism, and inhibit the growth of cancer cells. 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has also been shown to have neuroprotective effects and improve cognitive function in animal models. The compound has been studied for its effects on various organs in the body, including the liver, kidney, and heart, and has shown potential as a therapeutic agent for various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide in lab experiments include its high purity and high yield, making it a reliable compound for research. 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has also shown promising results in various in vitro and in vivo studies, making it a potential candidate for further research. However, the limitations of using 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide in lab experiments include the need for further studies to determine its safety and efficacy in humans. The compound has not yet been approved for clinical use, and more research is needed to determine its potential side effects and drug interactions.

Future Directions

There are several future directions for research on 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide. One area of interest is its potential as a therapeutic agent for various diseases, including cancer, diabetes, and neurodegenerative diseases. Further studies are needed to determine the optimal dosage and administration of 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide for these diseases. Another area of interest is the development of new derivatives of 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide with improved pharmacological properties. These derivatives may have enhanced efficacy and reduced side effects compared to the parent compound. Overall, 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has shown promising results in various studies and has the potential to be a valuable therapeutic agent in the future.
Conclusion
In conclusion, 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide is a compound that has gained attention in the scientific community due to its potential applications in medicinal chemistry. The compound has shown promising results in various studies related to its mechanism of action, biochemical and physiological effects, and future directions for research. Further studies are needed to determine its safety and efficacy in humans, but 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has the potential to be a valuable therapeutic agent for various diseases in the future.

Synthesis Methods

The synthesis of 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide involves the reaction of 4-methoxyaniline with 2-bromoacetic acid to form the intermediate compound, which is then reacted with thiosemicarbazide to form the final product 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide. The synthesis method of 2-[(5E)-5-(4-hydroxy-3-methoxybenzylidene)-2,4-dioxo-1,3-thiazolidin-3-yl]-N-(4-methoxyphenyl)acetamide has been optimized to yield high purity and high yield of the compound.